Cas no 1368915-44-9 (1-Ethylindolin-4-amine)

• Product Name: 1-Ethylindolin-4-amine
• CAS No: 1368915-44-9
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• CID: 6256594
• PubChem ID: 64391603
• Update Time: 2025-05-20

1-Ethylindolin-4-amine Chemical and Physical Properties

Names and Identifiers

• SB65760
• 1368915-44-9
• AKOS013714371
• 1-Ethylindolin-4-amine

• Inchi： 1S/C10H14N2/c1-2-12-7-6-8-9(11)4-3-5-10(8)12/h3-5H,2,6-7,11H2,1H3
• InChI Key： BYKPXNGCIMRNGN-UHFFFAOYSA-N
• SMILES： N1(CC)C2C=CC=C(C=2CC1)N

Computed Properties

• Exact Mass: 162.115698455g/mol
• Monoisotopic Mass: 162.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 1-Ethylindolin-4-amine

Introduction to 1-Ethylindolin-4-amine (CAS No. 1368915-44-9)

1-Ethylindolin-4-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1368915-44-9, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative has garnered attention due to its structural uniqueness and potential applications in drug discovery and medicinal chemistry. The indoline core, combined with an ethyl substituent at the 1-position and an amine group at the 4-position, imparts distinct chemical and pharmacological properties that make it a valuable scaffold for developing novel therapeutic agents.

The molecular structure of 1-Ethylindolin-4-amine consists of a fused bicyclic system comprising an indole-like ring system with an ethyl group attached to the nitrogen atom at position 1 and an amine functional group at position 4. This configuration allows for diverse interactions with biological targets, including enzymes and receptors, which are critical for modulating physiological processes. The compound’s amine functionality makes it a versatile intermediate in organic synthesis, enabling further derivatization through nucleophilic substitution, condensation reactions, or coupling strategies.

In recent years, 1-Ethylindolin-4-amine has been explored as a building block in the synthesis of bioactive molecules. Its indoline moiety is particularly noteworthy, as indoline derivatives are known for their broad spectrum of biological activities. For instance, indoline-based compounds have shown promise in the development of antimicrobial agents, anti-inflammatory drugs, and even potential treatments for neurological disorders. The presence of the ethyl group at the 1-position may influence electronic properties and steric hindrance, thereby affecting binding affinity and metabolic stability.

One of the most compelling aspects of 1-Ethylindolin-4-amine is its utility in medicinal chemistry research. The compound’s ability to serve as a precursor for more complex molecules has been leveraged in several high-profile drug discovery programs. Researchers have utilized this scaffold to develop inhibitors targeting various disease pathways, including cancer and metabolic diseases. The amine group at position 4 provides a handle for further functionalization, allowing chemists to tailor properties such as solubility, bioavailability, and target specificity.

Recent advancements in computational chemistry have further highlighted the importance of 1-Ethylindolin-4-amine as a pharmacophore. Molecular modeling studies suggest that this compound can interact with biological targets through multiple binding modes, enhancing its potential as a lead compound. Additionally, virtual screening approaches have identified derivatives of 1-Ethylindolin-4-amine that exhibit enhanced potency against specific enzymes or receptors. These computational insights have accelerated the design of novel analogs with improved pharmacokinetic profiles.

The synthesis of 1-Ethylindolin-4-amine itself presents an interesting challenge due to its heterocyclic nature. Traditional synthetic routes often involve multi-step sequences that require careful control of reaction conditions to avoid side products. However, recent methodologies have emerged that streamline the preparation of this compound while maintaining high yields and purity. Transition-metal-catalyzed reactions, for example, have been employed to facilitate cyclization and functionalization steps efficiently.

In addition to its synthetic appeal, 1-Ethylindolin-4-amine has been studied for its potential role in material science applications beyond pharmaceuticals. Its unique electronic properties make it a candidate for use in organic semiconductors or luminescent materials. While these applications are still in nascent stages, they underscore the versatility of indoline derivatives as functional building blocks.

The future prospects for 1-Ethylindolin-4-amine are promising, with ongoing research aimed at expanding its utility across multiple domains. As drug discovery efforts continue to evolve toward more targeted and personalized therapies, compounds like 1-Ethylindolin-4-amine will likely play an increasingly important role in developing next-generation therapeutics. Furthermore, advancements in synthetic methodologies may enable more efficient production scales, making this compound more accessible for industrial applications.

In conclusion,1-Ethylindolin-4-amine (CAS No. 1368915-44-9) represents a fascinating compound with significant potential in pharmaceutical chemistry and beyond. Its unique structural features and versatile reactivity make it a valuable tool for researchers seeking to develop novel bioactive molecules. As our understanding of its properties continues to grow，so too will its applications across medicine，materials science，and other fields。